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Abstract

Aminopyrifen is a novel fungicide distinguished by its unique 2-aminonicotinate chemical
structure and a distinct mode of action.[1][2][3] Identified by the CAS number 1531626-08-0,
this compound has demonstrated significant efficacy against a broad spectrum of plant
pathogenic fungi, particularly Ascomycetes and their related anamorphic fungi.[2][3][4] Its
primary mechanism of action involves the inhibition of the GWT-1 protein, a critical enzyme in
the glycosylphosphatidylinositol (GPI)-anchor biosynthesis pathway in fungi.[1][4][5][6][7]1[8][9]
This disruption of GPl-anchor synthesis interferes with the integrity of the fungal cell wall,
leading to potent antifungal effects.[4][9] This technical guide provides an in-depth overview of
Aminopyrifen, including its physicochemical properties, biological activity, mechanism of
action, and relevant experimental protocols.

Chemical and Physical Properties

Aminopyrifen, with the IUPAC name (4-phenoxyphenyl)methyl 2-amino-6-methylpyridine-3-
carboxylate, possesses the molecular formula C20H18N203.[9][10][11]
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Property Value Source

CAS Number 1531626-08-0 [LI51[71[9][10]

Molecular Formula C20H18N203 [51I719]1[10]

Molecular Weight 334.37 g/mol [51[7191[10]
(4-phenoxyphenyl)methyl 2-

IUPAC Name amino-6-methylpyridine-3- [O][10][11]
carboxylate

Synonyms Aminopyrifen [ISO], AKD-5195  [1][4]

Appearance Not specified (assumed solid)

Solubility Soluble in DMSO 9]
PWWPULQZEAPTTB-

InChl Key [5197[11]
UHFFFAOYSA-N
Cclcce(C(=0)OCc2ccc(Oc3cce

SMILES Code [5]19]

ccc3)cc2)c(N)nl

Biological Activity and Efficacy

Aminopyrifen exhibits potent fungicidal activity against a wide array of plant pathogenic fungi.

Its efficacy has been demonstrated in both in vitro and in planta studies.

Antifungal Spectrum

In vitro assays have shown that Aminopyrifen is highly effective against various Ascomycetes

and related anamorphic fungi, with EC50 values ranging from 0.0039 to 0.23 mg/L.[2][3][4] It

also shows high efficacy against the Basidiomycete Rhizoctonia solani AG-1 IA (EC50: 0.029

mg/L).[2][4] However, its activity is low against Sclerotium rolfsii (EC50: 5.9 mg/L) and it is

inactive against Oomycetes like Pythium aphanidermatum at 10 mg/L.[2][4]
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Fungal Species EC50 (mglL) (in vitro)
Botrytis cinerea 0.0039-0.23
Colletotrichum acutatum 0.0039 - 0.23

Fusarium oxysporum f. sp. lycopersici 0.0039-0.23
Glomerella cingulata 0.0039-0.23

Monilinia fructicola 0.0039-0.23
Sclerotinia sclerotiorum 0.0039 - 0.23

Venturia inaequalis 0.0039-0.23
Verticillium dahliae 0.0039-0.23
Rhizoctonia solani AG-1 1A 0.029

In Planta Efficacy

In greenhouse trials, Aminopyrifen demonstrated greater than 90% control of rice blast

(Pyricularia oryzae) at concentrations of 50-100 ppm, which is comparable or superior to the

conventional fungicide boscalid.[5] It is also effective against cucumber gray mold and powdery

mildew.[2] Field trials have shown that Aminopyrifen at 150 mg/L effectively controls gray

mold and powdery mildew.[2][3]

EC50 (mglL) (potted

Plant Disease Pathogen

plants)
Cucumber anthracnose Colletotrichum orbiculare 3.6
Rice blast Pyricularia oryzae 1.2
Cucumber powdery mildew Podosphaera xanthii 43-12
Wheat powdery mildew Blumeria graminis f. sp. tritici 43-12
Wheat rust Puccinia recondita 43-12

Lack of Cross-Resistance
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A significant advantage of Aminopyrifen is its lack of cross-resistance with existing classes of
fungicides. Studies have shown its high activity against strains of Botrytis cinerea that are
resistant to benzimidazoles (benomyl), N-phenylcarbamates (diethofencarb), dicarboximides
(procymidone), Quinone outside inhibitors (azoxystrobin), and succinate dehydrogenase
inhibitors (boscalid).[1][2][3] This indicates a unique mode of action, making it a valuable tool
for resistance management.[1][2][3][4]

Mechanism of Action

Aminopyrifen's fungicidal activity stems from its inhibition of the GWT-1 protein, an
acyltransferase involved in the biosynthesis of the glycosylphosphatidylinositol (GPI) precursor.
[1][4] GPI anchors are essential for attaching certain proteins to the cell surface, which are
crucial for maintaining the integrity of the fungal cell wall.[4][9] By inhibiting GWT-1,
Aminopyrifen disrupts this process, leading to abnormal mycelial growth and ultimately, fungal
cell death.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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